Cas no 62643-81-6 (2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)-)

• Product Name: 2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)-
• CAS No: 62643-81-6
• MF: C₁₈H₁₅ClO₂
• MW: 298.763504266739
• CID: 436690
• PubChem ID: 71384226
• Update Time: 2025-04-19

2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)-
• 5-(4-chlorophenyl)-1-(4-methoxyphenyl)penta-2,4-dien-1-one
• DTXSID50806498
• 62643-81-6

• Inchi： 1S/C18H15ClO2/c1-21-17-12-8-15(9-13-17)18(20)5-3-2-4-14-6-10-16(19)11-7-14/h2-13H,1H3
• InChI Key： RVKSYROVXJPOGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C=CC=CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 298.07615
• Monoisotopic Mass: 298.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3